Endomorphin 2 (TFA)
Description
Endomorphin-2 (EM-2) is an endogenous opioid peptide and one of the two endomorphins . It has the amino acid sequence Tyr-Pro-Phe-Phe-NH2 . It is a high affinity, highly selective agonist of the μ-opioid receptor . EM-2 is more prevalent in the spinal cord .
Synthesis Analysis
The synthesis of Endomorphin-2 (TFA) involves incubation of the compounds of interest with liver microsomes or hepatocytes . The subsequent quantification of the remaining unmetabolised compound is done by various bioanalytical methods, including liquid chromatography tandem mass spectrometry (HPLC–MS/MS) .Molecular Structure Analysis
Endomorphin-2 (TFA) has the chemical formula C32H37N5O5 . It has a molar mass of 571.667 g/mol . The amino acid sequence of Endomorphin-2 (TFA) is Tyr-Pro-Phe-Phe-NH2 .Chemical Reactions Analysis
Endomorphin-2 (TFA) is a high affinity, highly selective agonist of the μ-opioid receptor . It displays reasonable affinities for kappa3 binding sites, with Ki value between 20 and 30 nM .Physical And Chemical Properties Analysis
Endomorphin-2 (TFA) has the chemical formula C34H38F3N5O7 . It has a molecular weight of 685.69 . It is recommended to store the powder at -20°C for 3 years and at 4°C for 2 years .Mechanism of Action
Endomorphin-2 (TFA) is a high affinity, highly selective agonist of the μ-opioid receptor . It additionally induces the release of dynorphin A and [Met]enkephalin in the spinal cord and brain by an unknown mechanism . This in turn activates the κ- and δ-opioid receptors, respectively, and a portion of the analgesic effects of EM-2 is dependent on this action .
Safety and Hazards
properties
IUPAC Name |
(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H37N5O5.C2HF3O2/c33-25(18-23-13-15-24(38)16-14-23)32(42)37-17-7-12-28(37)31(41)36-27(20-22-10-5-2-6-11-22)30(40)35-26(29(34)39)19-21-8-3-1-4-9-21;3-2(4,5)1(6)7/h1-6,8-11,13-16,25-28,38H,7,12,17-20,33H2,(H2,34,39)(H,35,40)(H,36,41);(H,6,7)/t25-,26-,27-,28-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONJAQAAWBPIPNC-ZLYCMTQRSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)C(=O)NC(CC3=CC=CC=C3)C(=O)NC(CC4=CC=CC=C4)C(=O)N.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)C(=O)[C@H](CC2=CC=C(C=C2)O)N)C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N[C@@H](CC4=CC=CC=C4)C(=O)N.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H38F3N5O7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
685.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Endomorphin 2 (TFA) | |
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